Cas no 2680843-67-6 (benzyl N-4-chloro-6-(2-fluoropropan-2-yl)-1,3,5-triazin-2-ylcarbamate)

• Product Name: benzyl N-4-chloro-6-(2-fluoropropan-2-yl)-1,3,5-triazin-2-ylcarbamate
• CAS No: 2680843-67-6
• MF: C₁₄H₁₄ClFN₄O₂
• MW: 324.737965106964
• CID: 5627393
• PubChem ID: 165921442
• Update Time: 2025-05-21

benzyl N-4-chloro-6-(2-fluoropropan-2-yl)-1,3,5-triazin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680843-67-6
• benzyl N-[4-chloro-6-(2-fluoropropan-2-yl)-1,3,5-triazin-2-yl]carbamate
• EN300-28294534
• benzyl N-4-chloro-6-(2-fluoropropan-2-yl)-1,3,5-triazin-2-ylcarbamate

• Inchi： 1S/C14H14ClFN4O2/c1-14(2,16)10-17-11(15)19-12(18-10)20-13(21)22-8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3,(H,17,18,19,20,21)
• InChI Key： HPJRZONPHVTBPJ-UHFFFAOYSA-N
• SMILES： ClC1N=C(NC(=O)OCC2C=CC=CC=2)N=C(C(C)(C)F)N=1

Computed Properties

• Exact Mass: 324.0789316g/mol
• Monoisotopic Mass: 324.0789316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 77Ų

Additional information on benzyl N-4-chloro-6-(2-fluoropropan-2-yl)-1,3,5-triazin-2-ylcarbamate

Research Briefing on Benzyl N-4-chloro-6-(2-fluoropropan-2-yl)-1,3,5-triazin-2-ylcarbamate (CAS: 2680843-67-6)

Benzyl N-4-chloro-6-(2-fluoropropan-2-yl)-1,3,5-triazin-2-ylcarbamate (CAS: 2680843-67-6) is a novel triazine-based compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique fluoropropan-2-yl substitution, exhibits promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of new therapeutic agents. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, particularly in the context of targeting specific enzymatic pathways or protein-protein interactions.

The synthesis of benzyl N-4-chloro-6-(2-fluoropropan-2-yl)-1,3,5-triazin-2-ylcarbamate involves a multi-step process, starting with the chlorination of a triazine core, followed by the introduction of the fluoropropan-2-yl group and subsequent carbamate formation. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. The presence of the fluorine atom is particularly noteworthy, as it is known to enhance metabolic stability and bioavailability, making this compound a valuable candidate for further pharmacological studies.

Recent in vitro studies have demonstrated that benzyl N-4-chloro-6-(2-fluoropropan-2-yl)-1,3,5-triazin-2-ylcarbamate exhibits inhibitory activity against certain kinases and proteases, which are critical targets in cancer and inflammatory diseases. Preliminary results suggest that the compound's mechanism of action involves competitive binding to the ATP-binding site of kinases, thereby disrupting downstream signaling pathways. Additionally, its fluorinated side chain appears to contribute to improved membrane permeability, a desirable property for drug candidates.

In vivo evaluations of this compound are currently underway, with early-stage animal models showing promising pharmacokinetic profiles. The compound's half-life and tissue distribution are being closely monitored to assess its suitability for clinical development. Furthermore, computational modeling studies have provided insights into the compound's binding affinity and selectivity, aiding in the optimization of its structure for enhanced efficacy and reduced off-target effects.

Despite these advancements, challenges remain in scaling up the synthesis of benzyl N-4-chloro-6-(2-fluoropropan-2-yl)-1,3,5-triazin-2-ylcarbamate for industrial production. Researchers are exploring greener synthetic routes and more efficient purification methods to address these issues. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, benzyl N-4-chloro-6-(2-fluoropropan-2-yl)-1,3,5-triazin-2-ylcarbamate represents a promising scaffold for the development of novel therapeutics. Its unique structural features and demonstrated biological activity make it a compound of significant interest in the chemical biology and medicinal chemistry communities. Future research will likely focus on expanding its therapeutic applications and overcoming current synthetic and pharmacological challenges.